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Minimizing cable-induced noise in AC915
accelerometer setups.
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Compound of Interest

Compound Name: AC915

Cat. No.: B1665393

Technical Support Center: AC915 Accelerometer
Series

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on minimizing cable-induced noise in AC915
accelerometer setups.

Troubleshooting Guides

This section offers step-by-step instructions to identify and resolve common noise issues
encountered during experimental setups.

Issue: High-frequency noise or "hiss" in the output
signal.

Possible Cause: Electromagnetic Interference (EMI) or Radio Frequency Interference (RFI).
Troubleshooting Steps:
 Inspect Cable Shielding:

o Ensure you are using a high-quality, shielded cable. For the AC915, a two-conductor
shielded cable is recommended over a coaxial cable to provide better immunity to electric
fields.[1]
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o Check the cable for any signs of damage, such as cuts or abrasions, that could
compromise the shield's integrity.

 Verify Proper Grounding of the Shield:

o The cable shield should be grounded at one end only, typically at the instrumentation or
signal conditioner end.[2][3][4] Grounding at both ends can create a ground loop.

o Ensure a solid connection to the ground. A floating shield offers no protection against EMI.

[5]
o Cable Routing:

o Route accelerometer cables away from power cables, electric motors, fluorescent light
ballasts, and other potential sources of EMI.[3][6][7]

o If crossing power lines is unavoidable, do so at a 90-degree angle to minimize inductive
coupling.[3][8]

o Keep cable lengths as short as possible.[6]
e Test for EMI:

o Observe the signal with potential EMI sources turned on and then off to see if the noise
level changes.

o If the noise varies when you move the cable, it is likely picking up EML.[2]

Issue: Low-frequency noise, "hum," or signals at 50/60
Hz and its harmonics.

Possible Cause: Ground Loops.
Troubleshooting Steps:

o Check for Multiple Ground Points:
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o A ground loop occurs when there are multiple paths to the ground, creating a loop that can
act as an antenna for stray magnetic fields.[7][9]

o The AC915 accelerometer should be grounded at a single point.

e Implement Single-Point Grounding:
o The recommended practice is to ground the system at the signal conditioner.[6]

o If the AC915 is mounted directly to a grounded structure, this can create a second ground
point.

¢ Isolate the Accelerometer:

o Use an isolated mounting stud or pad to electrically isolate the accelerometer from the test
structure.[6][9] This breaks the ground loop.

e Ground Loop Diagnostic Test:

o Temporarily unground the cable shield at the instrumentation end. If the hum disappears, a
ground loop is the likely cause.

o If using a battery-powered data acquisition system, disconnecting it from the mains power
can also help identify a ground loop. If the noise vanishes, a ground loop is present.[9]

Issue: Spurious, high-amplitude spikes in the signal,
especially when the cable is moved.

Possible Cause: Triboelectric Noise.
Troubleshooting Steps:
e Secure the Cable:

o Triboelectric noise is generated by the mechanical motion of the cable, causing friction
between the conductor, dielectric, and shield.[10]
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o Use cable clamps, tape, or adhesive to secure the cable to the structure, especially near
the accelerometer. This minimizes cable whip and relative motion.

e Use Low-Noise Cables:

o For highly sensitive measurements, use cables specifically designed to be "low-noise."
These cables often incorporate a conductive layer, like graphite, to dissipate static charges
generated by friction.[10]

o Diagnostic Test:

o Gently tap or wiggle the accelerometer cable while observing the output. A significant
increase in noise spikes indicates a triboelectric issue.

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of cable-induced noise in my AC915 accelerometer setup?
Al: The three main sources of cable-induced noise are:

» Electromagnetic Interference (EMI): Noise coupled from nearby power lines, motors, or other
electronic devices.[1][11]

e Ground Loops: Low-frequency hum caused by multiple ground points in your measurement
system.[6][7][9]

o Triboelectric Noise: Spurious signals generated by the mechanical motion and flexing of the
cable itself.[10]

Q2: | see a strong 60 Hz signal in my data. What is the most likely cause?

A2: A predominant 60 Hz (or 50 Hz in some regions) signal is a classic symptom of a ground
loop or EMI from AC power lines.[3][9] Follow the troubleshooting steps for ground loops and
EMI to resolve this.

Q3: How does cable length affect noise?
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A3: Longer cables are more susceptible to noise. They have a larger surface area to act as an
antenna for EMI and can increase the capacitive load on the sensor's output, which can, in
some cases, affect the high-frequency response.[2] It is always best to use the shortest cable
practical for your setup.[6]

Q4: Can the type of cable | use make a difference?

A4: Absolutely. For the AC915, a shielded, twisted-pair cable is often recommended for
industrial environments as it provides good immunity to EMI.[3] For applications sensitive to
motion-induced noise, a specialized "low-noise" cable with internal graphite lubrication can
significantly reduce the triboelectric effect.

Q5: What are the specifications of the AC915 accelerometer?

A5: The AC915 is a 100 mV/g piezoelectric accelerometer. Key specifications are summarized
in the table below.[12][13]

Data Presentation

Table 1: AC915 Accelerometer Specifications

Specification Value
Sensitivity (£10%) 100 mV/g
Frequency Response (+3dB) 0.5 - 15,000 Hz
Dynamic Range + 50 g, peak
Voltage Source (IEPE) 18-28 VDC
Constant Current Excitation 2-10 mA
Spectral Noise @ 10 Hz 30 pg/vHz
Spectral Noise @ 100 Hz 19 pg/vHz
Spectral Noise @ 1000 Hz 15 pg/VHz
Sensing Element PZT Ceramic
Case Isolation >10"8 ohm

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.pcb.com/contentstore/docs/PCB_Corporate/IMI/Products/Manuals/TOM602D01.pdf
https://endevco.com/our-resources/ask-the-experts/how-can-i-eliminate-noise-in-my-accelerometer-measurement-system
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://wilcoxon.com/wp-content/uploads/2018/11/TN14_Troubleshooting-accelerometer-installation.pdf
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.ctconline.com/datasheet?type=Sensor&prd=AC915
https://www.mip.fi/images/docs/fi/1_vs_ac915_ds.pdf
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Source: AC915 Series Datasheet[13]

Table 2: Qualitative Comparison of Noise Reduction Techniques

. Primary Noise Ease of .
Technique ] Effectiveness
Source Targeted Implementation
Use Shielded Cables EMI/RFI High High
Single-Point ) )
i Ground Loops Medium Very High
Grounding
Cable Immobilization Triboelectric Noise High High
Use Low-Noise ] ) ] ) ]
Triboelectric Noise High Very High
Cables
Proper Cable Routing EMI/RFI Medium Medium
Use Isolated Mounts Ground Loops Medium Very High

Experimental Protocols
Protocol 1: Ground Loop Identification

Objective: To determine if a ground loop is the source of noise in the accelerometer signal.
Methodology:

o Baseline Measurement: With the system running, capture a baseline noise measurement
from the AC915 accelerometer. Observe the frequency spectrum for a prominent peak at the
AC line frequency (50 or 60 Hz) and its harmonics.

 [solate the Data Acquisition System: If your data acquisition (DAQ) system is powered by an
AC outlet, disconnect it and run it on battery power if possible.

¢ Acquire Test Measurement: Capture a new measurement.

e Analysis: Compare the test measurement to the baseline. A significant reduction or
elimination of the 50/60 Hz peak indicates that a ground loop was present through the power

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.mip.fi/images/docs/fi/1_vs_ac915_ds.pdf
https://www.benchchem.com/product/b1665393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

system.

» Alternative Test (if battery power is not an option): Use an isolated mounting base for the
accelerometer. If the noise is reduced, this confirms a ground loop through the sensor's

mounting.

Protocol 2: Cable Motion (Triboelectric) Noise Test

Objective: To identify noise generated by cable movement.
Methodology:

o Secure the Accelerometer: Ensure the AC915 is securely mounted to a stationary, non-
vibrating surface.

o Baseline Measurement: Record the output signal for 10-20 seconds without disturbing the

cable.

» Induce Cable Motion: Gently tap or flex the accelerometer cable along its length, starting
near the sensor and moving towards the instrumentation.

o Acquire Test Measurement: Record the signal while inducing motion.

» Analysis: Compare the test measurement to the baseline. The presence of large, random
voltage spikes that correlate with the cable movement confirms a triboelectric noise problem.

Visualizations
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Noise sources and their primary mitigation strategies.
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A logical workflow for troubleshooting accelerometer noise.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1665393?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Correct Single-Point Grounding

Shielded Cable m Power & Shield Slnglsocianrfund
AC915 o
g |solated > Grounded
Mount

Structure

Incorrect Grounding (Ground Loop)

Shielded Cable

\4

Grounded
Structure

______ iiintttabiiiied Ground 2
:

Click to download full resolution via product page

Comparison of incorrect and correct grounding schemes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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